Cas no 1807226-03-4 (3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid)

• Product Name: 3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid
• CAS No: 1807226-03-4
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4794187
• Update Time: 2025-09-27

3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid

• Inchi： 1S/C10H8BrNO3/c11-9-2-1-6(4-12)7(3-10(14)15)8(9)5-13/h1-2,13H,3,5H2,(H,14,15)
• InChI Key： PLJIVQZCZWEMJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(CC(=O)O)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3

Additional information on 3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid

Introduction to 3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid (CAS No. 1807226-03-4)

3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid, identified by its CAS number 1807226-03-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenylacetic acids, a group known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of a bromine substituent, a cyano group, and a hydroxymethyl side chain, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The bromine atom in 3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid serves as a key functional group that can participate in various chemical transformations, such as cross-coupling reactions. This property is particularly useful in the synthesis of more complex molecules, where bromine can act as an intermediate for introducing additional functional groups or for further derivatization. The cyano group attached to the phenyl ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. Additionally, the hydroxymethyl side chain provides a site for hydrogen bonding and other non-covalent interactions, which are critical for binding to biological receptors and enzymes.

In recent years, there has been growing interest in phenylacetic acid derivatives due to their reported pharmacological effects. Studies have demonstrated that compounds within this class exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The specific arrangement of substituents in 3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid may contribute to its potential as a lead compound for drug development. For instance, the combination of the bromine atom, cyano group, and hydroxymethyl side chain could enhance binding affinity to certain enzymes or receptors involved in disease pathways.

One of the most promising areas of research involving 3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that phenylacetic acid derivatives may modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of this compound could allow it to interact with these systems in a way that alleviates symptoms associated with conditions such as depression and Parkinson's disease. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a laboratory scale. Techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce the bromine substituent and other functional groups efficiently. Additionally, protecting group strategies may be necessary to ensure selective reaction at specific sites within the molecule. The development of robust synthetic routes will be crucial for future studies aimed at exploring the pharmacological properties of this compound.

Another area where 3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid shows promise is in the field of cancer research. Phenylacetic acid derivatives have been investigated for their ability to inhibit tumor growth and metastasis by modulating signaling pathways involved in cell proliferation and survival. The presence of multiple functional groups in this compound suggests that it may have multiple modes of action against cancer cells. For example, the cyano group could interfere with metabolic pathways critical for tumor growth, while the hydroxymethyl side chain could enhance interactions with cellular targets involved in apoptosis or cell cycle regulation.

The role of computational chemistry in studying 3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid cannot be overstated. Molecular modeling techniques can provide insights into how this compound interacts with biological targets at the atomic level. By predicting binding affinities and identifying key interaction sites, researchers can design more effective derivatives with enhanced pharmacological properties. Furthermore, computational methods can help optimize synthetic routes by predicting reaction outcomes and minimizing unwanted side products. The integration of experimental data with computational modeling will be essential for advancing research on this compound.

In conclusion,3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid (CAS No. 1807226-03-4) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new drugs targeting neurological disorders, cancer, and other diseases. As research continues to uncover new applications for phenylacetic acid derivatives,3-Bromo-6-cyano-2-(hydroxymethyl)phenylacetic acid is likely to play an important role in future therapeutic strategies.